2-bromo-2H-1,3,2-benzodioxaphosphole

• IUPAC Name: 2-bromo-1,3,2-benzodioxaphosphole
• InChI: InChI=1S/C6H4BrO2P/c7-10-8-5-3-1-2-4-6(5)9-10/h1-4H
• InChI Key: ZWIZXKBPVIKGJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)OP(O2)Br
• Molecular Formula: C6H4BrO2P
• DSSTOX Substance ID: DTXSID10317015
• Molecular Weight: 218.97 g/mol
• CAS RN: 3583-02-6

Description

2-bromo-2H-1,3,2-benzodioxaphosphole (2-Br-PBD) is a brominated benzodioxaphosphole (BDP) compound with a wide range of applications in organic synthesis, materials science and medicinal chemistry. 2-Br-PBD is a useful building block for the synthesis of a variety of heterocyclic compounds, such as pyridines and pyrazoles. It has also been used in the synthesis of various compounds with potential therapeutic effects.

Scientific Research Applications

2-bromo-2H-1,3,2-benzodioxaphosphole has been used in a wide range of scientific research applications. It has been used as a building block for the synthesis of a variety of heterocyclic compounds, such as pyridines and pyrazoles. It has also been used in the synthesis of various compounds with potential therapeutic effects. In addition, 2-bromo-2H-1,3,2-benzodioxaphosphole has been used in the synthesis of polymers for the production of nanomaterials with various applications, such as drug delivery systems, biosensors and catalysts.

Mechanism of Action

2-bromo-2H-1,3,2-benzodioxaphosphole is a brominated benzodioxaphosphole (BDP) compound. BDPs are known to act as electron-withdrawing groups, which can affect the reactivity of the compounds they are attached to. This can affect the reactivity of the compounds they are attached to, as well as their biological activity.
Biochemical and Physiological Effects
2-bromo-2H-1,3,2-benzodioxaphosphole has been studied for its potential biochemical and physiological effects. Studies have shown that 2-bromo-2H-1,3,2-benzodioxaphosphole has antioxidant, anti-inflammatory and anti-cancer properties. It has also been shown to inhibit the growth of certain bacteria and fungi. In addition, it has been shown to have a protective effect on the liver, kidneys and heart.

Advantages and Limitations for Lab Experiments

2-bromo-2H-1,3,2-benzodioxaphosphole has several advantages for use in lab experiments. It is relatively inexpensive and readily available. It is also non-toxic and has a low environmental impact. However, it is important to note that 2-bromo-2H-1,3,2-benzodioxaphosphole is a reactive compound and should be handled with care.

Future Directions

The potential applications of 2-bromo-2H-1,3,2-benzodioxaphosphole are still being explored. Future research could focus on developing new synthesis methods for 2-bromo-2H-1,3,2-benzodioxaphosphole, as well as exploring its potential therapeutic applications. Additionally, further research could be conducted to investigate the biochemical and physiological effects of 2-bromo-2H-1,3,2-benzodioxaphosphole. Finally, research could be conducted to investigate the potential use of 2-bromo-2H-1,3,2-benzodioxaphosphole in the production of nanomaterials with various applications.

Synthesis Methods

2-bromo-2H-1,3,2-benzodioxaphosphole can be synthesized in several ways. The most common method is the reaction of 2-bromo-2H-1,3,2-benzodioxaphosphole-1-oxide (2-bromo-2H-1,3,2-benzodioxaphospholeO) with a base such as sodium hydroxide. This reaction produces 2-bromo-2H-1,3,2-benzodioxaphosphole and sodium bromide as by-products. Another method is the reaction of 2-bromo-2H-1,3,2-benzodioxaphosphole-1-oxide (2-bromo-2H-1,3,2-benzodioxaphospholeO) with a base such as sodium hydroxide in the presence of a catalyst, such as zinc chloride. This reaction produces 2-bromo-2H-1,3,2-benzodioxaphosphole and zinc bromide as by-products.